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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of strontium
phosphate in various biomedical fields, including bone tissue engineering, drug delivery, and

as a biocompatible coating for medical implants. The following sections detail the material's

properties, relevant biological pathways, and detailed protocols for its synthesis and

application.

Introduction to Strontium Phosphate
Strontium is a trace element found in bone that plays a crucial role in bone metabolism.[1][2] It

has been shown to have a dual effect on bone remodeling: it simultaneously stimulates bone

formation by promoting osteoblast proliferation and differentiation, and inhibits bone resorption

by inducing osteoclast apoptosis.[2][3] When incorporated into calcium phosphate-based

biomaterials, strontium can enhance their biological activity and physicochemical properties.[1]

[4] Strontium phosphate-based materials are being explored for a variety of applications, from

treating osteoporosis to enhancing the integration of orthopedic implants.[5][6][7]

Key Biomedical Applications
Bone Regeneration
Strontium-containing calcium phosphate cements and scaffolds have demonstrated enhanced

osteogenic and angiogenic properties.[4][8] They have been shown to promote the activity of

alkaline phosphatase (ALP), the formation of calcium nodules, and the expression of
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osteogenic genes.[8] In vivo studies in animal models have shown significant new bone

formation in defects treated with strontium-enhanced materials.[8]

Drug and Gene Delivery
The unique properties of strontium phosphate nanoparticles make them suitable carriers for

therapeutic agents. Their biocompatibility and biodegradability are advantageous for delivering

drugs and genes to specific sites, particularly bone tissue.[9] DNA can be used as a template to

control the mineralization and stability of strontium-doped calcium phosphate nanoparticles,

enabling their use for gene delivery to bone cells.[9][10]

Biocompatible Coatings
Coatings of strontium phosphate on metallic implants, such as those made of Ti6Al4V, can

improve their bioactivity and promote osseointegration.[7][11] These coatings can control the

degradation rate of the underlying material and enhance the response of osteoblasts.[7][11]

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on strontium
phosphate-based biomaterials.

Table 1: Physicochemical Properties of Strontium-Enhanced Calcium Phosphate Cements

Property CPC Sr-CPHC Reference

Initial Setting Time

(min)
2.2 20.7 [8]

Compressive Strength

(MPa)
11.21 45.52 [8]

Table 2: Biological Performance of Strontium Phosphate Coatings
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Material
Cell Viability (%) -
Fibroblasts (48h)

Cell Viability (%) -
Osteoblasts (48h)

Reference

Cellulose Acetate

(CA)
~70% ~51% [12]

CA7dSrP ~92% ~115% [12]

CA14dSrP ~88% ~107% [12]

Table 3: Properties of Strontium Phosphate Nanoparticles

Property Value Reference

Average Size (one-pot

synthesis)
14 nm [13][14]

Optical Band Gap (one-pot

synthesis)
2.19 eV [13][14]

Diameter (DNA-templated

synthesis)
~300 nm [9][10]

Signaling Pathways in Strontium-Mediated Bone
Regeneration
Strontium ions influence several key signaling pathways involved in bone formation and

resorption. The diagrams below illustrate these pathways.
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Caption: Strontium's effect on osteoblast signaling pathways.
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Caption: Strontium's inhibitory effect on osteoclast signaling.

Experimental Protocols
Protocol for One-Pot Synthesis of Strontium Phosphate
Nanoparticles
This protocol is adapted from a sustainable one-pot precipitation method.[13][14]

Materials:

Strontium nitrate dihydrate (Sr(NO₃)₂·2H₂O)
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Disodium hydrogen phosphate (Na₂HPO₄)

Deionized (DI) water

Magnetic stirrer and stir bars

Beakers

Procedure:

Prepare a 0.1 M solution of strontium nitrate dihydrate by dissolving 1.70 g in 40 mL of DI

water.

Prepare a 0.2 M solution of disodium hydrogen phosphate by dissolving 2.26 g in 40 mL of

DI water.

Stir both solutions separately for 10 minutes to ensure homogeneity.

While stirring the strontium nitrate solution, add the disodium hydrogen phosphate solution

dropwise.

Continue stirring the resulting suspension for 40 minutes at room temperature.

Collect the precipitated strontium phosphate nanoparticles by centrifugation.

Wash the nanoparticles with DI water and ethanol to remove any unreacted precursors.

Dry the nanoparticles in an oven at a suitable temperature (e.g., 60-80 °C) overnight.
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Caption: Workflow for one-pot synthesis of strontium phosphate nanoparticles.
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Protocol for Biomimetic Coating of Scaffolds with
Strontium Phosphate
This protocol describes a modified biomimetic method for creating a strontium phosphate
coating on a cellulose acetate (CA) scaffold.[5][12]

Materials:

Cellulose acetate (CA) membrane

Modified simulated body fluid (m-SBF) with Sr²⁺ replacing Ca²⁺

Incubator at 37 °C

Beakers or culture plates

Procedure:

Prepare the m-SBF solution containing strontium ions in place of calcium ions. The exact

composition of the SBF can be found in the literature.

Place the CA membranes in a beaker or culture plate.

Immerse the CA membranes in the m-SBF solution.

Incubate the immersed membranes at 37 °C for a specified period (e.g., 7 days for CA7dSrP

or 14 days for CA14dSrP).[12]

After the incubation period, remove the membranes from the solution.

Gently rinse the coated membranes with DI water to remove any loosely bound salts.

Dry the strontium phosphate-coated membranes for further characterization and use.

Protocol for In Vitro Osteoblast Viability Assay
This protocol outlines a general procedure for assessing the biocompatibility of strontium
phosphate-containing materials with osteoblast cells.
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Materials:

Strontium phosphate-containing material (e.g., coated scaffold, nanoparticles)

Osteoblast cell line (e.g., MC3T3-E1)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Cell viability assay kit (e.g., MTT, AlamarBlue)

96-well culture plates

Incubator (37 °C, 5% CO₂)

Plate reader

Procedure:

Sterilize the strontium phosphate material by an appropriate method (e.g., UV irradiation,

ethanol washing).

Place the sterile material into the wells of a 96-well plate. For nanoparticles, they can be

suspended in the culture medium at various concentrations.

Seed osteoblast cells into the wells at a predetermined density (e.g., 1 x 10⁴ cells/well).

Include control wells with cells only (no material).

Incubate the plate at 37 °C in a 5% CO₂ atmosphere for the desired time points (e.g., 24, 48,

72 hours).

At each time point, perform the cell viability assay according to the manufacturer's

instructions.

Measure the absorbance or fluorescence using a plate reader.

Calculate the cell viability as a percentage relative to the control group.
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Conclusion
Strontium phosphate and its composites represent a promising class of biomaterials with

significant potential in bone tissue engineering and drug delivery. The ability of strontium to

enhance bone formation while inhibiting resorption makes it a valuable component in the

design of next-generation orthopedic and dental implants. The protocols and data presented

here provide a foundation for researchers and drug development professionals to explore the

applications of strontium phosphate in their respective fields. Further research should focus

on optimizing the composition and structure of these materials to fine-tune their biological and

mechanical properties for specific clinical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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